Cas no 2580233-31-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1'-biphenyl-4-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1'-biphenyl-4-carboxylic acid
• CAS No: 2580233-31-2
• MF: C₂₈H₂₁NO₄
• MW: 435.470647573471
• CID: 5662834
• PubChem ID: 165888798
• Update Time: 2025-05-26

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1'-biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731434
• 2580233-31-2
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-[1,1'-biphenyl]-4-carboxylic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1'-biphenyl-4-carboxylic acid

• Inchi： 1S/C28H21NO4/c30-27(31)24-15-14-19(18-8-2-1-3-9-18)16-26(24)29-28(32)33-17-25-22-12-6-4-10-20(22)21-11-5-7-13-23(21)25/h1-16,25H,17H2,(H,29,32)(H,30,31)
• InChI Key： WEUZKOIMGURZRT-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CC=C(C2C=CC=CC=2)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 435.14705815g/mol
• Monoisotopic Mass: 435.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1'-biphenyl-4-carboxylic acid

Recent Advances in the Study of 2580233-31-2 and 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1'-biphenyl-4-carboxylic Acid

The chemical compound 2580233-31-2 and its derivative, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1'-biphenyl-4-carboxylic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents, particularly in the areas of targeted drug delivery and peptide synthesis. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their potential applications and the methodologies employed in recent studies.

Recent studies have focused on the synthesis and characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1'-biphenyl-4-carboxylic acid, a key intermediate in the production of peptide-based drugs. The compound's unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it highly valuable in solid-phase peptide synthesis (SPPS). Researchers have optimized the synthesis process to enhance yield and purity, which is critical for large-scale pharmaceutical production. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure the compound's structural integrity.

In addition to its role in peptide synthesis, 2580233-31-2 has been investigated for its potential as a bioactive molecule. Preliminary in vitro studies suggest that this compound exhibits promising activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer. These findings open new avenues for the development of targeted therapies, although further in vivo studies are required to validate these results.

Another area of interest is the application of these compounds in drug delivery systems. The biphenyl moiety in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1'-biphenyl-4-carboxylic acid provides a stable scaffold for conjugation with various drug molecules, enhancing their solubility and bioavailability. Recent research has explored the use of this compound in the design of prodrugs, which can be activated under specific physiological conditions. Such approaches hold great promise for improving the efficacy and reducing the side effects of existing therapeutics.

Despite these advancements, challenges remain in the clinical translation of these compounds. Issues such as scalability, stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring these innovations to market. Future research directions may include the exploration of novel derivatives with improved pharmacokinetic properties and the integration of these compounds into multifunctional drug delivery platforms.

In conclusion, the study of 2580233-31-2 and 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1'-biphenyl-4-carboxylic acid represents a vibrant area of research with significant implications for drug development. The latest findings underscore their potential as versatile tools in peptide synthesis and as promising candidates for anticancer therapy. Continued investigation and collaboration will be key to unlocking their full therapeutic potential.